Cas no 860232-96-8 (6-Chloroquinolin-3-ol)

6-Chloroquinolin-3-ol structure

Product Name:6-Chloroquinolin-3-ol

CAS No:860232-96-8

MF:C₉H₆ClNO

MW:179.603041172028

MDL:MFCD18413751

CID:1088734

PubChem ID:64989514

Update Time:2024-10-26

6-Chloroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

- 6-Chloroquinolin-3-ol
- 3-Quinolinol, 6-chloro-
- 6-Chloro-3-hydroxyquinoline
- VPAWZESBCDHKSY-UHFFFAOYSA-N
- AK138213
- ST24045329
- Z2017843513
- 6-Chloro-3-quinolinol (ACI)
- DA-02145
- SY198523
- Z1255461011
- SCHEMBL164336
- SB67598
- EN300-204518
- AKOS014320833
- DS-5962
- 860232-96-8
- CS-0144994
- DTXSID80734836
- MFCD18413751
- MDL： MFCD18413751
- Inchi： 1S/C9H6ClNO/c10-7-1-2-9-6(3-7)4-8(12)5-11-9/h1-5,12H
- InChI Key： VPAWZESBCDHKSY-UHFFFAOYSA-N
- SMILES： ClC1C=C2C(N=CC(=C2)O)=CC=1

Computed Properties

Exact Mass: 179.0137915g/mol
Monoisotopic Mass: 179.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 33.1

6-Chloroquinolin-3-ol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

6-Chloroquinolin-3-ol Pricemore >>

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Chemenu	CM143452-1g	6-Chloroquinolin-3-ol	860232-96-8	95%	1g	$636	2021-08-05
Alichem	A189000173-1g	6-Chloro-3-hydroxyquinoline	860232-96-8	98%	1g	$786.66	2023-08-31
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Ambeed	A195570-250mg	6-Chloroquinolin-3-ol	860232-96-8	95%	250mg	$363.0	2025-04-16
Ambeed	A195570-1g	6-Chloroquinolin-3-ol	860232-96-8	95+%	1g	$563.00	2021-07-07
TRC	C895658-5mg	6-Chloroquinolin-3-ol	860232-96-8		5mg	$ 50.00	2022-06-02
TRC	C895658-10mg	6-Chloroquinolin-3-ol	860232-96-8		10mg	$ 70.00	2022-06-02
TRC	C895658-50mg	6-Chloroquinolin-3-ol	860232-96-8		50mg	$ 295.00	2022-06-02

6-Chloroquinolin-3-ol Production Method

Production Method 1

1051372-60-1

860232-96-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sulfuric acid Solvents: Water ; cooled; cooled; 30 min, cooled; 20 min, 70 °C; 70 °C → rt
1.2 Reagents: Disodium phosphate ; pH 5

Reference

Discovery and Optimization of a Novel Series of N-Arylamide Oxadiazoles as Potent, Highly Selective and Orally Bioavailable Cannabinoid Receptor 2 (CB2) Agonists

Cheng, Yuan; Albrecht, Brian K.; Brown, James; Buchanan, John L.; Buckner, William H.; et al, Journal of Medicinal Chemistry, 2008, 51(16), 5019-5034